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Compound of Interest

Compound Name: 1-Isopropylindolin-4-amine

Cat. No.: B15071435 Get Quote

Disclaimer: The initially requested compound, 1-Isopropylindolin-4-amine, is not well-

documented in publicly available chemical literature and databases. This guide will instead

focus on the closely related and commercially available isomer, 1-Isopropylindolin-6-amine,

providing a comprehensive overview for researchers, scientists, and drug development

professionals.

Introduction
Indoline and its derivatives are significant heterocyclic scaffolds in medicinal chemistry, known

to exhibit a wide range of biological activities, including anticancer, antibacterial, and anti-

inflammatory properties.[1] The non-coplanar structure of the indoline rings often leads to

increased water solubility and altered lipophilicity compared to their indole counterparts, which

can be advantageous in drug design.[1] This guide provides a detailed examination of 1-

Isopropylindolin-6-amine, a substituted indoline that serves as a valuable building block in the

synthesis of more complex molecules.

Chemical Identity and Properties
The definitive IUPAC name for this compound is 1-(propan-2-yl)indolin-6-amine. Its chemical

structure and key properties are summarized below.

Structure
Caption: Chemical structure of 1-(propan-2-yl)indolin-6-amine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15071435?utm_src=pdf-interest
https://www.benchchem.com/product/b15071435?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9891127/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9891127/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15071435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A summary of the key physicochemical and computed properties of 1-Isopropylindolin-6-amine

is provided in the table below.

Property Value Source

CAS Number 927684-86-4 [2]

Molecular Formula C₁₁H₁₆N₂ [2]

Molecular Weight 176.26 g/mol [2]

Topological Polar Surface Area

(TPSA)
29.26 Å² ChemScene

logP (octanol-water partition

coefficient)
2.0397 ChemScene

Hydrogen Bond Acceptors 2 ChemScene

Hydrogen Bond Donors 1 ChemScene

Rotatable Bonds 1 ChemScene

Synthesis and Experimental Protocols
While specific experimental protocols for the synthesis of 1-Isopropylindolin-6-amine are not

extensively detailed in peer-reviewed literature, a general approach can be inferred from the

synthesis of related aminoindolines. A common synthetic route involves the N-alkylation of an

appropriately substituted indoline precursor.

A plausible synthetic workflow is outlined below.

6-Nitroindoline N-Isopropylation 1-Isopropyl-6-nitroindoline Reduction of Nitro Group 1-Isopropylindolin-6-amine

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 1-Isopropylindolin-6-amine.
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General Experimental Protocol for N-Isopropylation
Reaction Setup: To a solution of 6-nitroindoline in a suitable aprotic solvent (e.g., acetonitrile

or DMF), add a base such as potassium carbonate or cesium carbonate.

Addition of Alkylating Agent: Add 2-iodopropane or 2-bromopropane to the reaction mixture.

Reaction Conditions: Heat the mixture to a temperature ranging from 60°C to 100°C and

monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).

Work-up and Purification: Upon completion, cool the reaction mixture, filter off the inorganic

salts, and concentrate the filtrate under reduced pressure. Purify the crude product by

column chromatography on silica gel to yield 1-isopropyl-6-nitroindoline.

General Experimental Protocol for Nitro Group
Reduction

Catalyst and Solvent: Dissolve 1-isopropyl-6-nitroindoline in a solvent such as ethanol or

methanol. Add a hydrogenation catalyst, for example, palladium on carbon (Pd/C).

Hydrogenation: Subject the mixture to a hydrogen atmosphere (typically using a balloon or a

hydrogenation apparatus) and stir vigorously at room temperature.

Reaction Monitoring: Monitor the reaction until the starting material is fully consumed.

Purification: Filter the reaction mixture through a pad of celite to remove the catalyst and

concentrate the solvent to obtain the final product, 1-Isopropylindolin-6-amine.

Applications in Research and Drug Development
Aminoindolines are recognized as important intermediates in the synthesis of

pharmacologically active compounds. The 6-amino functionality provides a reactive handle for

further chemical modifications, such as amide bond formation, sulfonylation, or diazotization,

allowing for the generation of diverse chemical libraries for drug discovery screening.
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While specific biological activities for 1-Isopropylindolin-6-amine are not widely reported, the

broader class of aminoindoles and indolines has been investigated for various therapeutic

applications, including:

Inhibitors of the Hedgehog signaling pathway: Certain aminoindoles have been identified as

inhibitors of Gli1-mediated transcription.

Antimicrobial agents: The indoline scaffold is present in compounds that can resensitize

methicillin-resistant Staphylococcus aureus (MRSA) to β-lactam antibiotics.[3]

Kinase inhibitors: Substituted indolines are core structures in a variety of protein kinase

inhibitors.

Cardiovascular agents: Indoline derivatives have been explored as cholesterol ester transfer

protein (CETP) inhibitors.[1]

The logical relationship for the utility of 1-Isopropylindolin-6-amine in drug discovery is depicted

below.
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Caption: Role of 1-Isopropylindolin-6-amine in drug discovery.

Conclusion
1-Isopropylindolin-6-amine is a valuable chemical building block with potential applications in

the synthesis of novel therapeutic agents. Its indoline core, substituted with an isopropyl group

at the 1-position and an amino group at the 6-position, offers a unique structural motif for the

development of new chemical entities. Further research into the derivatization of this

compound could lead to the discovery of potent and selective modulators of various biological

targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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